Cas no 110963-63-8 (1-(2-Ethoxy-ethyl)-2-piperidin-4-yl-1H-benzimidazole)

• Product Name: 1-(2-Ethoxy-ethyl)-2-piperidin-4-yl-1H-benzimidazole
• CAS No: 110963-63-8
• MF: C₁₆H₂₃N₃O
• MW: 273.37332367897
• MDL: MFCD18800830
• CID: 1066562
• PubChem ID: 13808361
• Update Time: 2025-11-03

1-(2-Ethoxy-ethyl)-2-piperidin-4-yl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-Ethoxy-ethyl)-2-piperidin-4-yl-1H-benzimidazole
• 1-(2-ETHOXYETHYL)-2-(4-PIPERIDINYL)-1H-BENZIMIDAZOLE
• 1-(2-Ethoxyethyl)-2-(4-piperidinyl)-1H-benziMidazole HCl
• 1-(2-ethoxyethyl)-2-piperidin-4-ylbenzimidazole
• 1-(2-Ethoxyethyl)-2-(piperidin-4-yl)-1H-1,3-benzodiazole
• 1-(2-Ethoxyethyl)-2-(piperidin-4-yl)-1H-benzo[D]imidazole
• Bilastine intermediate
• Bilasten intermediate 2
• Bilastine Intermediate 1
• DB-060051
• SCHEMBL991263
• 1-(2-ethoxyethyl)-2-piperidin-4-yl-1h-benzimidazole
• 1-(2-ethoxyethyl)-2-(piperidin-4-yl)-1H-1,3-benzodiazole;1-(2-ethoxyethyl)-2-(piperidin-4-yl)-1H-benzo[d]iMidazole
• 1-(2-ETHOXYETHYL)-2-(PIPERIDIN-4-YL)-1,3-BENZODIAZOLE
• YBJXRWANRTYCJE-UHFFFAOYSA-N
• AKOS027383994
• AC-29251
• 1-(2-ethoxyethyl)-2-piperidin-4-yl-1H-benzoimidazole
• AMY23147
• BCP08770
• 110963-63-8
• 1-(2-Ethoxyethyl)-2-(piperidin-4-yl)-1H-benzo[d]imidazole oxalate

• MDL： MFCD18800830
• Inchi： 1S/C16H23N3O/c1-2-20-12-11-19-15-6-4-3-5-14(15)18-16(19)13-7-9-17-10-8-13/h3-6,13,17H,2,7-12H2,1H3
• InChI Key： YBJXRWANRTYCJE-UHFFFAOYSA-N
• SMILES： O(CC)CCN1C2C=CC=CC=2N=C1C1CCNCC1

Computed Properties

• Exact Mass: 273.18429
• Monoisotopic Mass: 273.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 39.1Ų

Experimental Properties

• Density: 1.18
• PSA: 39.08

Additional information on 1-(2-Ethoxy-ethyl)-2-piperidin-4-yl-1H-benzimidazole

Comprehensive Overview of 1-(2-Ethoxy-ethyl)-2-piperidin-4-yl-1H-benzimidazole (CAS No. 110963-63-8)

1-(2-Ethoxy-ethyl)-2-piperidin-4-yl-1H-benzimidazole (CAS No. 110963-63-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This benzimidazole derivative is characterized by its unique molecular structure, combining a piperidine ring with an ethoxy-ethyl side chain. Such structural features make it a promising candidate for various applications, particularly in drug discovery and development.

The compound's benzimidazole core is a well-known pharmacophore, often associated with biological activity. Researchers have explored its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeting signaling pathways for therapeutic interventions. Recent studies highlight its relevance in addressing neurodegenerative disorders and metabolic diseases, topics frequently searched in academic and AI-driven platforms.

From a synthetic chemistry perspective, 1-(2-Ethoxy-ethyl)-2-piperidin-4-yl-1H-benzimidazole exemplifies modern heterocyclic chemistry techniques. Its synthesis often involves multistep organic reactions, including condensation and cyclization, which are critical for achieving high purity and yield. The ethoxy-ethyl group enhances solubility, a property highly sought after in drug formulation and bioavailability optimization.

In the context of AI-driven drug discovery, this compound has been flagged in computational screenings for its ligand efficiency and binding affinity. These attributes resonate with the growing demand for machine learning in chemistry, a hot topic in both industry and academia. Users frequently search for terms like "benzimidazole derivatives in drug design" or "piperidine-based bioactive molecules", reflecting the compound's relevance.

Environmental and green chemistry considerations are also pertinent. The synthesis of 1-(2-Ethoxy-ethyl)-2-piperidin-4-yl-1H-benzimidazole can be adapted to minimize waste, aligning with the Principles of Green Chemistry. This aspect is crucial for researchers seeking sustainable synthetic routes, a frequently discussed topic in scientific forums and search queries.

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and HPLC, ensuring precise identification and quality control. Such techniques are essential for compliance with regulatory standards, another area of high interest among professionals in the field.

In summary, 1-(2-Ethoxy-ethyl)-2-piperidin-4-yl-1H-benzimidazole (CAS No. 110963-63-8) represents a versatile and research-worthy compound. Its structural complexity, potential therapeutic applications, and alignment with contemporary scientific trends make it a subject of ongoing investigation. Whether in medicinal chemistry, computational biology, or sustainable synthesis, this molecule continues to inspire innovation and inquiry.